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Compound of Interest

Compound Name: 5-Chloro-1-methylpyridin-2-one

CAS No.: 4214-78-2

Cat. No.: B1611544

Get Quote

Strategic Utilization of 5-Chloro-1-methylpyridin-2-one: Synthesis, Functionalization, and

Biological Profiling

Executive Summary
In the landscape of anti-fibrotic drug discovery, Pirfenidone (5-methyl-1-phenylpyridin-2-one)

remains a cornerstone therapy for Idiopathic Pulmonary Fibrosis (IPF). However, its clinical

efficacy is often limited by a short half-life (~2.4 hours) driven by rapid CYP450-mediated

oxidation of the C5-methyl group to a carboxylic acid, which is rapidly excreted.

5-Chloro-1-methylpyridin-2-one (CAS: 4214-78-2) represents a critical scaffold in the "Next-

Generation Pirfenidone" library. It serves two distinct strategic roles:

Metabolic Bioisostere: The C5-chloro substituent blocks the primary metabolic soft spot

(methyl oxidation), potentially extending half-life while maintaining the pharmacophore.

Synthetic Intermediate: The C5-chloro position acts as a versatile handle for Palladium-

catalyzed cross-coupling (Suzuki-Miyaura), enabling the rapid generation of 5-

aryl/heteroaryl-1-methylpyridone libraries.
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This guide provides validated protocols for the synthesis, functionalization, and biological

evaluation of this high-value intermediate.

Part 1: Chemical Synthesis Protocol
Objective: Selective synthesis of 5-Chloro-1-methylpyridin-2-one from 5-chloro-2-

hydroxypyridine, minimizing the formation of the O-alkylated byproduct (2-methoxy-5-

chloropyridine).

Mechanism & Regioselectivity
Pyridones exist in tautomeric equilibrium with hydroxypyridines. Alkylation can occur at the

Nitrogen (desired) or Oxygen (undesired).

N-Alkylation (Thermodynamic Control): Favored by polar aprotic solvents (DMF, DMSO) and

"soft" electrophiles (Methyl Iodide).

O-Alkylation (Kinetic Control): Favored by non-polar solvents and "hard" electrophiles

(Dimethyl sulfate, though MeI can also O-alkylate in Ag+ salts).

Experimental Workflow
Reagents:

5-Chloro-2-hydroxypyridine (CAS: 4214-79-3): 10.0 g (77.2 mmol)

Methyl Iodide (MeI): 7.2 mL (115.8 mmol, 1.5 eq)

Potassium Carbonate (K₂CO₃): 16.0 g (115.8 mmol, 1.5 eq)

DMF (Anhydrous): 100 mL

Step-by-Step Protocol:

Setup: Charge a 250 mL round-bottom flask with 5-chloro-2-hydroxypyridine and anhydrous

DMF. Stir until dissolved.

Deprotonation: Add K₂CO₃ in a single portion. The suspension may thicken; ensure vigorous

stirring.
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Addition: Cool the mixture to 0°C in an ice bath. Add Methyl Iodide dropwise over 20 minutes

to control the exotherm.

Reaction: Remove the ice bath and stir at Room Temperature (25°C) for 12 hours. Monitor

by TLC (50% EtOAc/Hexanes) or LC-MS.

Checkpoint: The starting material (Rf ~0.2) should disappear. The N-methyl product (Rf

~0.4) is usually more polar than the O-methyl byproduct (Rf ~0.8).

Workup: Pour the reaction mixture into 500 mL of ice-water.

Critical Step: The N-methyl pyridone is often water-soluble. Do not simply filter. Extract

with Ethyl Acetate (3 x 150 mL).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Recrystallize from EtOAc/Hexanes to remove trace O-methyl byproduct.

Yield Expectation: 85-92% Characterization:

1H NMR (400 MHz, CDCl3): δ 7.35 (d, J=2.5 Hz, 1H, H-6), 7.20 (dd, J=9.5, 2.5 Hz, 1H, H-4),

6.55 (d, J=9.5 Hz, 1H, H-3), 3.55 (s, 3H, N-Me).

Part 2: Functionalization (Suzuki-Miyaura Coupling)
Objective: Utilizing the C5-Chlorine as a handle to install aryl groups, creating 5-aryl-1-

methylpyridone analogs. Note: Aryl chlorides are less reactive than bromides/iodides. Standard

Pd(PPh₃)₄ often fails. We utilize Pd(OAc)₂/XPhos or Pd(dppf)Cl₂ for enhanced oxidative

addition.

Visual Workflow: Pathway to Analogs

5-Chloro-1-methylpyridin-2-one
(Scaffold)

Ar-B(OH)2 + Pd Catalyst
(Suzuki Coupling)

 Activation of C-Cl bond 5-Aryl-1-methylpyridin-2-one
(Pirfenidone Analog)

 C-C Bond Formation 

Click to download full resolution via product page
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Caption: Transformation of the chloro-scaffold into a library of 5-aryl analogs via catalytic cross-

coupling.

Protocol:
Reagents:

5-Chloro-1-methylpyridin-2-one (1.0 eq)

Aryl Boronic Acid (1.5 eq)

Catalyst: Pd(OAc)₂ (5 mol%) + XPhos (10 mol%) OR Pd(dppf)Cl₂ (5 mol%)

Base: K₃PO₄ (3.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

Combine all solids in a microwave vial or pressure tube.

Evacuate and backfill with Nitrogen (3 cycles).

Add degassed solvents.

Heat at 100°C for 4–16 hours (or 120°C for 30 min in microwave).

Purification: Filter through Celite, concentrate, and purify via Flash Chromatography (SiO₂).

Part 3: Biological Profiling (Anti-Fibrotic Assays)
Objective: Evaluate the efficacy of the synthesized analogs compared to Pirfenidone. The

primary metric is the inhibition of TGF-β1 induced fibroblast activation.

Key Signaling Pathway[1]
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Caption: Proposed mechanism of action where the pyridone scaffold interferes with TGF-

β/Smad signaling.

Assay Protocol: HFL-1 (Human Fetal Lung) Fibroblast
Proliferation
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Parameter Condition

Cell Line HFL-1 or NIH/3T3 Fibroblasts

Inducer Recombinant Human TGF-β1 (5 ng/mL)

Control Pirfenidone (Positive Control), DMSO (Vehicle)

Readout
1. Cell Proliferation (CCK-8 or BrdU assay)2.

Western Blot (α-SMA, Collagen I)

Step-by-Step:

Seeding: Seed fibroblasts at 5,000 cells/well in 96-well plates. Incubate 24h.

Starvation: Switch to serum-free medium for 12h to synchronize cell cycle.

Treatment: Add Test Compound (10, 100, 500, 1000 µM) followed by TGF-β1 (5 ng/mL).

Note: Pirfenidone requires high concentrations (mM range). Analogs with better potency

should show effects at <100 µM.

Incubation: 48 hours at 37°C, 5% CO₂.

Analysis: Add CCK-8 reagent, incubate 2h, and read Absorbance at 450 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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